5-[(Cyclohexylamino)-oxomethyl]-4-methyl-2-[(1-oxo-2-thiophen-2-ylethyl)amino]-3-thiophenecarboxylic acid ethyl ester

• Molecular Formula: C21H26N2O4S2
• Molecular Weight: 434.6 g/mol
• IUPAC Name: ethyl 5-(cyclohexylcarbamoyl)-4-methyl-2-[(2-thiophen-2-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C21H26N2O4S2/c1-3-27-21(26)17-13(2)18(19(25)22-14-8-5-4-6-9-14)29-20(17)23-16(24)12-15-10-7-11-28-15/h7,10-11,14H,3-6,8-9,12H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: HNBFWBDBXIYEGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)NC2CCCCC2)NC(=O)CC3=CC=CS3

Description

5-[(cyclohexylamino)-oxomethyl]-4-methyl-2-[(1-oxo-2-thiophen-2-ylethyl)amino]-3-thiophenecarboxylic acid ethyl ester is a member of thiophenes and an aromatic amide.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound is involved in the synthesis of isomeric 2-(4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-ylmethyl)-benzoic acids and their ethyl and phenacyl esters, with a focus on spectroscopic characteristics (Kucherenko, Zadorozhny, & Kovtunenko, 2008).
• A regioselective chlorination study of a structurally similar compound highlights the synthesis of key compounds in biotin (vitamin H) synthesis, showing the compound's potential in vitamin synthesis (Zav’yalov et al., 2006).

Chemical Transformations and Derivatives

• In a study focused on the synthesis of 2- amino-5-oxo-4-aryl-5, 6, 7, 8-tetrahydro- 4Hchromenes- 3-carboxilic acid ethyl esters, the compound's derivatives were synthesized and structurally characterized, indicating its role in producing chromene derivatives (Mahmud et al., 2018).
• The conversion of 5-amino-1-aryl-1H-pyrazole-4-carboxylic acid, ethyl esters to the corresponding 5-cyano esters was reported, showcasing its application in synthesizing chemical hybridizing agents for crops like wheat and barley (Beck, Ackmann, Staszak, & Wright, 1988).

Biological Activities and Applications

• A study synthesized and evaluated ethyl or methyl esters of 5-cyano-1,6-dihydro-6-oxo-3- pyridinecarboxylic acids for cardiotonic activity, exploring the compound's potential in cardiovascular medicine (Mosti et al., 1992).
• The synthesis of thiophene-containing compounds, including derivatives of the compound , was examined for their antimicrobial and antifungal activities, indicating its use in developing new antibacterial and antifungal agents (Mabkhot et al., 2017).